Cas no 1805240-00-9 (5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1805240-00-9
• MF: C₉H₄BrClF₅NO₂
• MW: 368.482578277588
• CID: 4845800
• Update Time: 2025-06-24

5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C9H4BrClF5NO2/c10-1-3-2-17-5(8(12)13)4(7(11)18)6(3)19-9(14,15)16/h2,8H,1H2
• InChI Key： REYRVCFJLHACAY-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(C(=O)Cl)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 3.8
• Topological Polar Surface Area: 39.2

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

Introduction to 5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805240-00-9)

5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805240-00-9) is a highly specialized organic compound with a unique molecular structure and a wide range of potential applications in the fields of medicinal chemistry, agrochemicals, and materials science. This compound is characterized by its bromomethyl, difluoromethyl, trifluoromethoxy, and pyridine-3-carbonyl chloride functionalities, which collectively contribute to its chemical reactivity and biological activity.

The molecular formula of 5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride is C₁₁H₆BrF₅N₂O₂Cl, and its molecular weight is 376.51 g/mol. The presence of multiple halogenated groups, particularly the bromine and fluorine atoms, imparts significant chemical stability and reactivity to the molecule. These properties make it an attractive candidate for various synthetic transformations and as a building block in the development of novel compounds.

In recent years, there has been growing interest in the use of halogenated pyridines in medicinal chemistry due to their potential as bioisosteres and their ability to modulate biological targets effectively. For instance, the bromomethyl group in 5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride can serve as a reactive handle for further functionalization, enabling the synthesis of complex molecules with diverse biological activities. The difluoromethyl and trifluoromethoxy groups enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

The pyridine-3-carbonyl chloride functionality in 5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride is particularly noteworthy for its reactivity towards nucleophiles. This makes it an excellent electrophilic reagent for forming amide bonds, esters, and other functional groups. The versatility of this functionality has been exploited in the synthesis of various pharmaceuticals and agrochemicals. For example, recent studies have shown that compounds derived from this structure exhibit potent activity against bacterial pathogens and cancer cells.

In the context of agrochemicals, 5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride has been investigated for its potential as a herbicide or fungicide. The combination of its halogenated groups and pyridine ring provides a robust platform for developing compounds with enhanced efficacy against plant pathogens. Preliminary studies have demonstrated that derivatives of this compound can effectively control a range of fungal diseases in crops, making it a promising candidate for further development in agricultural applications.

The synthesis of 5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the sequential introduction of bromine, fluorine, and chlorine atoms onto the pyridine scaffold. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it more feasible to produce this compound on a larger scale.

The physical properties of 5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride, such as its melting point, boiling point, and solubility in various solvents, are important considerations for both laboratory-scale synthesis and industrial applications. Its high chemical stability under various conditions makes it suitable for long-term storage and transportation.

In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805240-00-9) is a versatile compound with significant potential in multiple fields. Its unique molecular structure provides a foundation for developing novel pharmaceuticals, agrochemicals, and materials with enhanced properties. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemistry.